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Compound of Interest

Compound Name: C.I. Direct Red 10

CAS No.: 2429-70-1

Cat. No.: B1197060

Get Quote

CAS No: 2429-70-1 | Synonyms: Benzo Purpurine 4B, Cotton Red 4B, C.I. 22145 Hazard

Classification:Carcinogen Category 1B (H350)[1][2]

Executive Safety Summary
Direct Red 10 is not merely a colorant; it is a disazo dye derived from o-tolidine (3,3'-

dimethylbenzidine).[1][2] Under reductive conditions (enzymatic or chemical), the azo linkage

cleaves, releasing o-tolidine, a known human carcinogen restricted under REACH (Annex XVII,

Entry 43) and listed by IARC.[1]

Core Directive: The primary disposal objective is to prevent the reductive cleavage of the azo

bond in the environment.[2] High-Temperature Incineration is the only validated method to

destroy the biphenyl core.[1][2] DO NOT treat with bleach (hypochlorite) or standard reducing

agents, as these may liberate free carcinogenic amines or form toxic chlorinated byproducts.
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Parameter Specification Operational Implication

Physical State Red/Brown Powder

High dust inhalation risk.[1][2]

Use localized exhaust (fume

hood).

Solubility Soluble in Water

High mobility in aquatic

systems.[2] Zero-tolerance for

drain disposal.

pH Stability pH 3.0 - 10.0

Stable.[1][2] Acidic conditions

(< pH 3) may precipitate the

free acid form (blue/violet).

Reactivity
Incompatible with Strong

Oxidizers

Risk of exothermic reaction.[2]

Segregate from

nitrates/peroxides.

Hazard Code H350 (May cause cancer)

Handle as a "Select

Carcinogen" per OSHA

Laboratory Standard.

Waste Segregation & Containerization
Effective disposal begins at the bench.[2] Improper segregation is the leading cause of

downstream disposal rejection.[2]

A. Solid Waste (Powders, Contaminated PPE)
Container: Wide-mouth High-Density Polyethylene (HDPE) jar.[1][2]

Protocol:

Place waste inside a clear 6-mil polyethylene bag.[1][2]

Seal the bag with tape (gooseneck seal).

Place the sealed bag inside the HDPE jar.

Labeling: Must read "Hazardous Waste - Solid - Toxic (Carcinogen)."[1][2]
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Why: Double-containment prevents dust release during transport.[1][2] HDPE is resistant to

chemical attack and physical shock.[2]

B. Liquid Waste (Mother Liquor, Dye Baths)
Container: HDPE Carboy (Avoid glass to prevent breakage risks).

Protocol:

Check pH.[2][3] If highly acidic (< pH 3), neutralize to pH 6-8 using Sodium Bicarbonate (

) to prevent container degradation or gas evolution.[1]

Fill to 90% capacity to allow for thermal expansion.[2]

Segregation:NEVER mix with oxidizers (e.g., Chromic acid, Permanganates) or reducing

agents (e.g., Sodium Dithionite).

Labeling: Must read "Hazardous Waste - Liquid - Aqueous Dye Solution (Contains o-

Tolidine Precursor)."[1][2]

Disposal Workflow: The Decision Matrix
The following logic flow dictates the operational procedure based on the physical state of the

waste.
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Figure 1: Decision matrix for the safe segregation and packaging of Direct Red 10 waste

streams.
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Pre-requisite: Do not attempt cleanup if the spill exceeds 500g or if you lack respiratory

protection.[2] Evacuate and call EHS.

PPE Donning:

Respiratory: N95 or P100 respirator (Powder form is an inhalation hazard).

Dermal: Double nitrile gloves (0.11 mm minimum thickness) and Tyvek lab coat/sleeves.

Containment (Powder):

Do not dry sweep. This aerosolizes the carcinogen.[2]

Cover the spill with wet paper towels (water or dilute surfactant) to dampen the powder.

Scoop the wet slurry into a wide-mouth hazardous waste jar.[1][2]

Decontamination:

Wipe the surface 3x with soap and water.[2]

Verification: Use a white absorbent pad for the final wipe.[2] Any pink/red stain indicates

residual contamination.

Dispose of all cleanup materials as Solid Hazardous Waste (see Section 3A).

Regulatory Compliance & Classification
US EPA (RCRA): While not explicitly P- or U-listed by CAS, Direct Red 10 waste is regulated

under the Toxicity Characteristic if it exhibits aquatic toxicity, or more commonly, under the

"General Duty Clause" due to its carcinogenic potential (o-tolidine precursor).[1][2] It typically

falls under waste code D001 (if ignitable solvents are present) or generic toxic waste codes

depending on state regulations.

EU REACH: Direct Red 10 is subject to Annex XVII, Entry 43 (Azocolourants).[4] It is

prohibited in textiles that contact skin but permitted in research with strict controls.[2]
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Disposal Method: The only globally accepted disposal method is Incineration at a permitted

Treatment, Storage, and Disposal Facility (TSDF). The incinerator must operate at >1100°C

to ensure complete mineralization of the azo and biphenyl structures.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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